Cas no 75104-92-6 (6-bromo-N-methyl-1,3-benzothiazol-2-amine)

• Product Name: 6-bromo-N-methyl-1,3-benzothiazol-2-amine
• CAS No: 75104-92-6
• MF: C₈H₇BrN₂S
• MW: 243.123579263687
• MDL: MFCD13190227
• CID: 1037166
• PubChem ID: 45496578
• Update Time: 2025-04-20

6-bromo-N-methyl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-N-methylbenzo[d]thiazol-2-amine
• 6-Bromo-N-methyl-1,3-benzothiazol-2-amine
• RVCBMFKGDVUUDF-UHFFFAOYSA-N
• 1681AC
• AB70008
• AK109897
• ST24045218
• (6-BROMO-BENZOTHIAZOL-2-YL)-METHYL-AMINE
• 6-bromo-N-methyl-1,3-benzothiazol-2-amine

• MDL： MFCD13190227
• Inchi： 1S/C8H7BrN2S/c1-10-8-11-6-3-2-5(9)4-7(6)12-8/h2-4H,1H3,(H,10,11)
• InChI Key： RVCBMFKGDVUUDF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)SC(NC)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Topological Polar Surface Area: 53.2

6-bromo-N-methyl-1,3-benzothiazol-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides